Cas no 1805506-25-5 (Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805506-25-5
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4880239
• Update Time: 2025-11-01

Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-8(20)3-7-10(12(15,16)17)9(11(13)14)6(4-18)5-19-7/h5,11H,2-3H2,1H3
• InChI Key： NLEQYJAUDSUZPW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(C#N)=CN=C1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate

Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805506-25-5): A Comprehensive Overview

Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1805506-25-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, as well as a cyano group, contributes to its unique chemical properties and enhances its utility in synthetic chemistry and drug development.

The structural features of Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate make it an intriguing candidate for further exploration in the design of novel therapeutic agents. The combination of these functional groups imparts a high degree of lipophilicity and metabolic stability, which are critical factors in the development of orally active drugs. Furthermore, the electron-withdrawing nature of the cyano and fluorinated groups influences the electronic distribution within the molecule, potentially modulating its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds with fluorinated substituents have shown promise in enhancing drug efficacy and selectivity. For instance, studies have demonstrated that difluoromethyl and trifluoromethyl groups can improve metabolic stability by resisting oxidative degradation, thereby extending the half-life of drugs in vivo.

Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate has been investigated in several preclinical studies for its potential applications in oncology and anti-inflammatory therapies. The compound's ability to interact with key biological pathways has been explored through computational modeling and experimental assays. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are often implicated in cancer progression and inflammatory responses.

The synthesis of Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework. The use of high-purity reagents and catalysts is essential to ensure the structural integrity of the final product. Recent advancements in green chemistry have also influenced the synthesis process, emphasizing sustainable practices that minimize waste and energy consumption.

The pharmacokinetic properties of Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate have been thoroughly characterized through in vitro and in vivo studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable pharmacokinetic characteristics, including moderate solubility in water and lipids, which are essential for achieving optimal bioavailability. Additionally, its stability under various physiological conditions suggests potential for oral administration.

In conclusion, Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805506-25-5) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like Ethyl 5-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate are poised to play a significant role in addressing unmet medical needs.